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Compound of Interest

Compound Name: (+)-alpha-Pinene

Cat. No.: B032078 Get Quote

Comprehensive Safety Guide for Handling (+)-alpha-
Pinene
This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the safe handling of (+)-alpha-Pinene in a

laboratory environment. Adherence to these guidelines is critical for minimizing risks to

personnel and the environment.

Immediate Safety and Hazard Information
(+)-alpha-Pinene is a flammable liquid and vapor that can cause serious health effects.[1][2][3]

Key hazards include:

Flammability: Highly flammable liquid and vapor.[1] Keep away from heat, sparks, open

flames, and other ignition sources.[3]

Health Hazards: Causes skin irritation and may lead to an allergic skin reaction.[2][4] It can

cause serious eye irritation or damage.[1][2] Inhalation may lead to drowsiness or dizziness,

while high exposure can impact the nervous system.[1] It is harmful if swallowed and may be

fatal if it enters the airways due to its aspiration hazard.[2][3]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2][3]

In case of exposure, follow these first aid measures immediately:
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present.

Skin Contact: Remove all contaminated clothing and wash the affected skin area thoroughly

with soap and water.

Inhalation: Move the individual to fresh air. If breathing has stopped, provide rescue

breathing.

Ingestion: Do NOT induce vomiting. Immediately call a poison control center or seek medical

attention.[3]

Quantitative Data for (+)-alpha-Pinene
The following table summarizes key quantitative safety and physical data for (+)-alpha-Pinene.

Parameter Value Reference

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 100 ppm (as Turpentine)

NIOSH REL (10-hr TWA) 100 ppm (as Turpentine)

ACGIH TLV (8-hr TWA) 20 ppm [5]

Physical & Chemical

Properties

Flash Point
31°C to 32.2°C (87.8°F to

90°F)
[2][4]

Boiling Point 156.2°C to 157.9°C [2][4]

Autoignition Temperature 255°C (491°F) [2]

Molecular Weight 136.2 g/mol [2]

Vapor Density 4.7 (Air = 1) [4]

Operational Plan: Handling Protocol
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This protocol outlines the step-by-step procedure for safely using (+)-alpha-Pinene in a

laboratory setting.

1. Preparation and Engineering Controls:

Ventilation: Always handle (+)-alpha-Pinene in a well-ventilated area. A certified chemical

fume hood is required.[1]

Ignition Sources: Before handling, ensure the work area is free of all ignition sources,

including open flames, hot plates, and spark-producing equipment.[3] Use explosion-proof

electrical and ventilating equipment.[1]

Safety Equipment: Locate and verify the functionality of the nearest safety shower, eyewash

station, and fire extinguisher.

Spill Kit: Ensure a spill kit containing absorbent, non-combustible material (e.g., sand,

vermiculite) is readily available.[6]

2. Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]

Hand Protection: Wear appropriate chemical-resistant gloves. Based on resistance to

turpentine (of which alpha-pinene is a major component), Viton® or Nitrile gloves are

recommended.[3][7] An OSHA selection chart rates Viton as "Very Good" and Nitrile as

"Good" for turpentine.[3] Always inspect gloves for tears or holes before use and replace

them immediately if contact with the chemical occurs.[5]

Body Protection: Wear a flame-retardant laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator with organic vapor cartridges is required.[6]

3. Handling Procedure:

Grounding: Ground and bond containers when transferring the liquid to prevent static

discharge.[5]
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Dispensing: Use only non-sparking tools when opening or dispensing from containers.[5]

Avoid Aerosols: Prevent the formation of aerosols during handling.[1]

Containment: Perform all work in a secondary containment tray to control potential spills.

Keep Closed: Keep containers tightly sealed when not in use.[1]

4. Post-Handling and Cleanup:

Decontamination: Wipe down the work surface with an appropriate solvent and then soap

and water.

PPE Removal: Remove gloves and other PPE carefully, avoiding skin contact. Wash hands

thoroughly with soap and water after work is complete.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Collection:

Collect all waste contaminated with (+)-alpha-Pinene, including excess chemical,

contaminated absorbents, and disposable PPE, in a dedicated, properly labeled, and sealed

hazardous waste container.

Do not mix this waste with other waste streams.

2. Empty Container Disposal:

Under federal regulations, a container that held hazardous waste is considered "empty" only

after all possible material has been removed.

For acutely hazardous materials, containers must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous chemical waste.
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Once properly decontaminated, remove or deface the label on the empty container before

disposal in the normal trash.

3. Institutional Procedures:

All waste must be disposed of as hazardous waste in accordance with federal, state, and

institutional regulations. Contact your institution's Environmental Health & Safety (EHS)

department for specific collection and disposal procedures.

Process Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of (+)-alpha-Pinene.
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Caption: Workflow for Safe Handling of (+)-alpha-Pinene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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